Cas no 2043-83-6 (2-(2-Chloro-4-methylphenyl)acetic acid)

• Product Name: 2-(2-Chloro-4-methylphenyl)acetic acid
• CAS No: 2043-83-6
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 4634334
• PubChem ID: 18684688
• Update Time: 2025-06-08

2-(2-Chloro-4-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-methylphenyl)acetic acid
• 2-chloro-4-methylphenylacetic acid
• 2-Chloro-4-methylphenyl-acetic acid
• 2-(2-Chloro-4-methylphenyl)acetic acid

• Inchi： 1S/C9H9ClO2/c1-6-2-3-7(5-9(11)12)8(10)4-6/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： SAPOBVLBLVBIBS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1CC(=O)O

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2-Chloro-4-methylphenyl)acetic acid

Professional Introduction to 2-(2-Chloro-4-methylphenyl)acetic Acid (CAS No. 2043-83-6)

2-(2-Chloro-4-methylphenyl)acetic acid, identified by its CAS number 2043-83-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its versatile applications in the synthesis of various pharmacologically active molecules. The unique structural features of this compound, particularly the presence of a chloro and methyl substituent on the aromatic ring, contribute to its reactivity and utility in drug development.

The< strong>acetic acid moiety in the molecular structure of 2-(2-Chloro-4-methylphenyl)acetic acid provides a carboxylic acid functional group, which is a common feature in many bioactive compounds. This functional group enables the compound to participate in various chemical reactions, such as esterification, amidation, and coupling reactions, making it a valuable intermediate in synthetic chemistry. The< strong>Chloro-4-methylphenyl moiety introduces electrophilic centers that can be further modified or utilized in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 2-(2-Chloro-4-methylphenyl)acetic acid has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research involves its use as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The structural motif of this compound shares similarities with known NSAIDs, suggesting that it may serve as a scaffold for designing new molecules with enhanced efficacy and reduced side effects.

Moreover, the< strong>Chloro-4-methylphenyl group has been shown to enhance binding affinity to certain biological targets. This property has been exploited in the design of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. For instance, studies have demonstrated that derivatives of 2-(2-Chloro-4-methylphenyl)acetic acid can inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators.

The< strong>acetic acid moiety also plays a crucial role in modulating the pharmacokinetic properties of derived compounds. Carboxylic acid derivatives are known to exhibit good solubility and bioavailability, which are essential factors for drug development. By incorporating this moiety into drug candidates, researchers can improve their pharmacokinetic profiles, thereby enhancing their therapeutic potential.

Recent advancements in computational chemistry have further highlighted the importance of 2-(2-Chloro-4-methylphenyl)acetic acid as a building block for drug discovery. Molecular modeling studies have revealed that this compound can be effectively used to design molecules with specific binding interactions with target proteins. These studies have provided valuable insights into the structural requirements for optimal binding affinity and selectivity.

In addition to its applications in drug development, 2-(2-Chloro-4-methylphenyl)acetic acid has been explored for its potential use in materials science. The unique electronic properties of the< strong>Chloro-4-methylphenyl group make this compound a candidate for developing organic semiconductors and other advanced materials. Research has shown that derivatives of this compound can exhibit desirable electronic characteristics, making them suitable for use in optoelectronic devices.

The synthesis of 2-(2-Chloro-4-methylphenyl)acetic acid is another area of interest that has seen significant progress. Modern synthetic methodologies have enabled the efficient preparation of this compound in high yields and purity. These advancements have not only facilitated its use in pharmaceutical research but also opened new avenues for exploring its applications in other fields.

The future prospects for 2-(2-Chloro-4-methylphenyl)acetic acid are promising, with ongoing research aimed at uncovering new applications and expanding its utility. As our understanding of biological systems continues to grow, so does the demand for innovative chemical entities like this one. By leveraging its unique structural features and reactivity, researchers are poised to develop novel therapeutic agents and advanced materials that could significantly impact various industries.